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Compound of Interest
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Cat. No.: B1166006 Get Quote

This guide provides a detailed comparison of the wear resistance of two dental restorative

materials: Miracle Mix, a metal-reinforced glass ionomer cement, and Fuji IX, a conventional

glass ionomer cement. This analysis is based on published experimental data to assist

researchers and dental professionals in making informed material selections.

Data Summary
The wear resistance of Miracle Mix and Fuji IX was evaluated in a comparative study. The

following table summarizes the mean wear depth of each material after 10,000 cycles of wear

testing.[1][2]

Material Mean Wear Depth (μm) after 10,000 cycles

Miracle Mix (MM) 46.2 (± 5.6)

Fuji IX GP Fast (FJ) 38.8 (± 4.9)

Data sourced from Yap et al. (2004)

Experimental Methodology
The data presented above was obtained through a controlled in-vitro study. The following

section details the experimental protocol used to assess the wear resistance of the materials.

[1][2]
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Specimen Preparation:

Six specimens were fabricated for each material.

The specimens were conditioned for one week in distilled water at 37°C before testing.

Wear Testing Protocol:

A reciprocal compression-sliding wear instrumentation was used for the testing.

Specimens were subjected to a contact stress of 20 MPa against SS304 counterbodies.

Distilled water was utilized as a lubricant during the wear testing process.

Wear depth was measured using profilometry at intervals of 2,000 cycles, up to a total of

10,000 cycles.

Statistical Analysis:

The collected data was analyzed using ANOVA and Scheffe's test with a significance level of

p<0.05.[1][2]

Experimental Workflow
The following diagram illustrates the key stages of the experimental workflow for the wear

resistance testing.
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Caption: Experimental workflow for wear resistance testing.
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Discussion of Findings
The study by Yap et al. (2004) provides valuable insight into the comparative wear resistance

of Miracle Mix and Fuji IX. After 10,000 cycles, Fuji IX GP Fast demonstrated a lower mean

wear depth compared to Miracle Mix, suggesting a higher wear resistance under the tested

conditions.[1][2] The ranking of wear after 10,000 cycles was determined to be Ketac Silver >

Z100 > Miracle Mix > Fuji IX > Silux.[1][2]

It is important to note that while Miracle Mix contains silver alloy powder, which is intended to

improve its physical properties, Fuji IX relies on an improved glass ionomer chemistry for its

wear resistance.[1][2][3] Other studies have indicated that there is no significant difference in

the hardness and compressive strength of Fuji IX and Miracle Mix after one month of storage

in water.[4] However, the diametral tensile strength of Fuji IX has been found to be significantly

greater than that of Miracle Mix at all time intervals.[4]

In conclusion, for applications where wear resistance is a primary concern, Fuji IX may offer a

slight advantage over Miracle Mix. However, material selection should always be based on a

comprehensive evaluation of all relevant mechanical properties and the specific clinical

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Wear Resistance of Miracle Mix vs. Fuji IX: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166006#wear-resistance-of-miracle-mix-compared-
to-fuji-ix]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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